Cas no 1060742-33-7 (1-(2-Aminoethyl)piperidine-4-carboxylic acid)

• Product Name: 1-(2-Aminoethyl)piperidine-4-carboxylic acid
• CAS No: 1060742-33-7
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 5176325
• PubChem ID: 17877338
• Update Time: 2025-11-01

1-(2-Aminoethyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminoethyl)piperidine-4-carboxylic acid
• 4-Piperidinecarboxylic acid, 1-(2-aminoethyl)-
• 1-(2-Aminoethyl)piperidine-4-carboxylic acid

• Inchi： 1S/C8H16N2O2/c9-3-6-10-4-1-7(2-5-10)8(11)12/h7H,1-6,9H2,(H,11,12)
• InChI Key： NGKNAXDTAVCOHL-UHFFFAOYSA-N
• SMILES： OC(C1CCN(CCN)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• XLogP3: -2.9
• Topological Polar Surface Area: 66.6

Additional information on 1-(2-Aminoethyl)piperidine-4-carboxylic acid

1-(2-Aminoethyl)piperidine-4-carboxylic acid (CAS No. 1060742-33-7): A Comprehensive Overview

1-(2-Aminoethyl)piperidine-4-carboxylic acid (CAS No. 1060742-33-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as AEP-4-carboxylic acid, is a derivative of piperidine, a six-membered heterocyclic amine with a broad range of biological activities. The presence of the aminoethyl group and the carboxylic acid functionality imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various applications in drug discovery and development.

The structure of 1-(2-Aminoethyl)piperidine-4-carboxylic acid is characterized by a piperidine ring with an aminoethyl side chain attached to the nitrogen atom and a carboxylic acid group at the 4-position. This structural arrangement provides the compound with both basic and acidic functionalities, which can influence its solubility, stability, and reactivity in different environments. The aminoethyl group can participate in hydrogen bonding and other non-covalent interactions, while the carboxylic acid group can undergo various chemical reactions, such as esterification and amidation.

In recent years, 1-(2-Aminoethyl)piperidine-4-carboxylic acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many drugs. GPCRs are involved in a wide range of physiological processes, including neurotransmission, hormone signaling, and immune responses. Research has shown that AEP-4-carboxylic acid can interact with specific GPCRs, potentially modulating their activity and signaling pathways.

Another promising application of 1-(2-Aminoethyl)piperidine-4-carboxylic acid is in the treatment of neurodegenerative diseases. Studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. These properties make it a potential candidate for the development of drugs targeting conditions such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

Beyond its therapeutic potential, AEP-4-carboxylic acid has also been explored for its use in chemical synthesis and materials science. Its ability to form stable complexes with metal ions has led to its application in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential uses in catalysis, gas storage, and drug delivery systems.

In terms of synthetic methods, 1-(2-Aminoethyl)piperidine-4-carboxylic acid can be prepared through various routes. One common approach involves the reaction of 4-piperidone with 2-bromoethanamine hydrobromide followed by carboxylation. This method provides good yields and purity, making it suitable for large-scale production. Alternative synthetic strategies have also been developed to improve efficiency and reduce costs, including microwave-assisted synthesis and catalytic methods.

The safety profile of AEP-4-carboxylic acid is an important consideration for its use in pharmaceutical applications. Preclinical studies have shown that this compound exhibits low toxicity and good biocompatibility. However, further research is needed to fully understand its long-term effects and potential side effects in humans. Ongoing clinical trials are evaluating its safety and efficacy in various therapeutic contexts.

In conclusion, 1-(2-Aminoethyl)piperidine-4-carboxylic acid (CAS No. 1060742-33-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for the development of new drugs targeting GPCRs, neurodegenerative diseases, and other therapeutic areas. Continued research into its properties and applications will likely uncover additional uses and benefits in both healthcare and materials science.